Cas no 2229345-86-0 ((5,6-dichloropyridin-3-yl)methanethiol)

• Product Name: (5,6-dichloropyridin-3-yl)methanethiol
• CAS No: 2229345-86-0
• MF: C₆H₅Cl₂NS
• MW: 194.081598043442
• CID: 5801093
• PubChem ID: 165665899
• Update Time: 2025-06-30

(5,6-dichloropyridin-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5,6-dichloropyridin-3-yl)methanethiol
• 2229345-86-0
• EN300-1980610

• Inchi： 1S/C6H5Cl2NS/c7-5-1-4(3-10)2-9-6(5)8/h1-2,10H,3H2
• InChI Key： RQWBWCXWZRSDSA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CS)Cl

Computed Properties

• Exact Mass: 192.9519757g/mol
• Monoisotopic Mass: 192.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 13.9Ų

Additional information on (5,6-dichloropyridin-3-yl)methanethiol

Comprehensive Overview of (5,6-dichloropyridin-3-yl)methanethiol (CAS No. 2229345-86-0)

(5,6-dichloropyridin-3-yl)methanethiol is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number, 2229345-86-0, serves as a unique identifier in chemical databases, ensuring precise referencing in scientific literature. The compound's structure features a pyridine ring substituted with two chlorine atoms and a methanethiol group, which contributes to its reactivity and utility in synthetic chemistry.

In recent years, the demand for halogenated pyridine derivatives has surged due to their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in (5,6-dichloropyridin-3-yl)methanethiol for its potential as a building block in drug discovery. Its unique chemical properties make it valuable for creating small-molecule inhibitors and bioconjugates, addressing current challenges in targeted drug delivery and precision medicine.

The synthesis of CAS No. 2229345-86-0 involves multi-step organic reactions, often starting from commercially available 3,5-dichloropyridine precursors. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical methods such as HPLC and NMR spectroscopy are critical for quality control, ensuring the compound meets the stringent requirements of pharmaceutical applications.

Environmental and safety considerations are paramount when working with (5,6-dichloropyridin-3-yl)methanethiol. While not classified as hazardous under standard regulations, proper handling protocols must be followed to minimize exposure. The compound's stability under various pH conditions and its degradation pathways are active areas of research, particularly in the context of green chemistry initiatives.

From a commercial perspective, CAS 2229345-86-0 is available through specialty chemical suppliers, with pricing influenced by purity grades and batch sizes. The growing interest in custom synthesis services has made this compound more accessible to academic and industrial researchers. Its applications extend beyond life sciences, with potential uses in material science for creating functionalized surfaces and conductive polymers.

Future research directions for (5,6-dichloropyridin-3-yl)methanethiol include exploring its role in catalysis and asymmetric synthesis. The compound's ability to form stable complexes with transition metals opens possibilities in organometallic chemistry. Additionally, its derivatization potential makes it a candidate for developing fluorescent probes and molecular sensors, addressing the increasing demand for diagnostic tools in healthcare.

For researchers seeking detailed information about 2229345-86-0, comprehensive spectral data and synthetic protocols are available in peer-reviewed journals. The compound's physicochemical properties, including solubility profiles and partition coefficients, are well-documented to facilitate structure-activity relationship studies. As the scientific community continues to explore heterocyclic chemistry, compounds like (5,6-dichloropyridin-3-yl)methanethiol will remain at the forefront of innovation.